molecular formula C12H20N4O B8462099 2-(6-(Cyclohexylamino)pyrimidin-4-ylamino)ethan-1-ol

2-(6-(Cyclohexylamino)pyrimidin-4-ylamino)ethan-1-ol

Cat. No.: B8462099
M. Wt: 236.31 g/mol
InChI Key: DFTXDSDDZUKFFG-UHFFFAOYSA-N
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Description

2-(6-(Cyclohexylamino)pyrimidin-4-ylamino)ethan-1-ol is a useful research compound. Its molecular formula is C12H20N4O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H20N4O

Molecular Weight

236.31 g/mol

IUPAC Name

2-[[6-(cyclohexylamino)pyrimidin-4-yl]amino]ethanol

InChI

InChI=1S/C12H20N4O/c17-7-6-13-11-8-12(15-9-14-11)16-10-4-2-1-3-5-10/h8-10,17H,1-7H2,(H2,13,14,15,16)

InChI Key

DFTXDSDDZUKFFG-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)NC2=NC=NC(=C2)NCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

250 mg of 4,6-dichloropyrimidine, 117 mg of cyclohexylamine and 261 mg of DIPEA were dissolved in 1 mL of i-PrOH and the mixture obtained was charged into a screw cap vial and the vial obtained was kept in a heating block at 90° C. for 6 hours. The reaction was monitored by TLC and was completed after 6 hours. The mixture obtained was cooled to r.t., solvent was evaporated and the evaporation residue was redissoved in 1 mL of n-BuOH and taken in a microwave vial. To the mixture in the vial 113 mg of ethanolamine and 206 mg of DIPEA were added and the mixture obtained was heated in a reaction block at 180° C. for 1 hour. The reaction was finished and pure product was purified by column chromatography using EtOAc:MeOH 10:1. Pure 2-(6-(Cyclohexylamino)pyrimidin-4-ylamino)ethan-1-ol in the form of a colorless solid was obtained.
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
117 mg
Type
reactant
Reaction Step One
Name
Quantity
261 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One

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